![molecular formula C21H23N5OS2 B10862709 2-[5-[(2,5-Dimethylbenzyl)sulfanyl]-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-YL]thieno[2,3-B]pyridin-3-amine](/img/structure/B10862709.png)
2-[5-[(2,5-Dimethylbenzyl)sulfanyl]-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-YL]thieno[2,3-B]pyridin-3-amine
Overview
Description
This compound is a fascinating fusion of a thienopyridine core and a 1,2,4-triazole moiety. Its full chemical name might be a mouthful, but its structure holds promise for various applications. Let’s explore further!
Preparation Methods
Synthetic Routes::
Thienopyridine Synthesis:
1,2,4-Triazole Formation:
Final Assembly:
- Industrial-scale synthesis likely involves optimized routes, protecting groups, and efficient purification methods.
Chemical Reactions Analysis
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Mechanism of Action
Targets and Pathways:
Comparison with Similar Compounds
Similar Compounds:
Properties
Molecular Formula |
C21H23N5OS2 |
|---|---|
Molecular Weight |
425.6 g/mol |
IUPAC Name |
2-[5-[(2,5-dimethylphenyl)methylsulfanyl]-4-(2-methoxyethyl)-1,2,4-triazol-3-yl]thieno[2,3-b]pyridin-3-amine |
InChI |
InChI=1S/C21H23N5OS2/c1-13-6-7-14(2)15(11-13)12-28-21-25-24-19(26(21)9-10-27-3)18-17(22)16-5-4-8-23-20(16)29-18/h4-8,11H,9-10,12,22H2,1-3H3 |
InChI Key |
XGGSODLUYGUSQG-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C=C1)C)CSC2=NN=C(N2CCOC)C3=C(C4=C(S3)N=CC=C4)N |
Origin of Product |
United States |
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